Cas no 10162-99-9 (Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)-)
10162-99-9 structure
Product Name:Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)-
CAS No:10162-99-9
MF:C21H30O5
MW:362.459907054901
CID:143232
PubChem ID:441835
Update Time:2024-11-07
Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)-
- DTXSID50906402
- E80192
- LMST02030165
- SCHEMBL13649196
- 10162-99-9
- 2beta,3beta,14-trihydroxy-5beta-pregn-7-ene-6,20-dione
- Q27103274
- Poststerone
- HY-N10040
- C08837
- AKOS040736449
- CS-0253714
- 2,3,14-trihydroxypregn-7-ene-6,20-dione
- CHEBI:27709
- (2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
- 2beta,3beta,14alpha-trihydroxy-5beta-pregn-7-ene-6,20-dione
- Pregn-7-ene-6,20-dione, 2,3,14-trihydroxy-, (2beta,3beta,5beta)-
- (2S,3R,5R,9R,10R,13R,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
- Posterone
- (2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
- DA-57004
- (2b,3b,5b)-2,3,14-Trihydroxypregn-7-ene-6,20-dione
- (2beta,3beta,5beta)-2,3,14-Trihydroxypregn-7-ene-6,20-dione
-
- Inchi: 1S/C21H30O5/c1-11(22)12-5-7-21(26)14-8-16(23)15-9-17(24)18(25)10-19(15,2)13(14)4-6-20(12,21)3/h8,12-13,15,17-18,24-26H,4-7,9-10H2,1-3H3/t12-,13+,15+,17-,18+,19-,20-,21-/m1/s1
- InChI Key: VNLQNGYIXVTQRR-NQPIQAHSSA-N
- SMILES: O[C@@]12CC[C@H](C(C)=O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O
Computed Properties
- Exact Mass: 362.209324g/mol
- Monoisotopic Mass: 362.209324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 362.5g/mol
- XLogP3: 0.3
- Topological Polar Surface Area: 94.8Ų
Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)- Related Literature
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H. Hikino,Y. Ohizumi,T. Takemoto J. Chem. Soc. D 1971 1036
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2. The microbiological oxidation of insect moulting hormonesLuigi Canonica,Bruno Danieli,Giovanni Palmisano,Gugliemo Rainoldi,Bianca Maria Ranzi J. Chem. Soc. Chem. Commun. 1974 656
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4. Chapter 15. Terpenoids and steroidsB. A. Marples Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1971 68 467
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A. B. Turner Nat. Prod. Rep. 1992 9 37
10162-99-9 (Pregn-7-ene-6,20-dione,2,3,14-trihydroxy-, (2b,3b,5b)-) Related Products
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